Cas no 657407-82-4 (3-Pyridinecarboxylicacid,6-(methoxymethoxy)-(9CI))
657407-82-4 structure
Product Name:3-Pyridinecarboxylicacid,6-(methoxymethoxy)-(9CI)
CAS No:657407-82-4
MF:C8H9NO4
MW:183.161362409592
CID:1020735
PubChem ID:45091315
Update Time:2025-04-20
3-Pyridinecarboxylicacid,6-(methoxymethoxy)-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarboxylicacid,6-(methoxymethoxy)-(9CI)
- 3-pyridinecarboxylic acid,6-(methoxymethoxy)-
- 657407-82-4
-
- Inchi: 1S/C8H9NO4/c1-12-5-13-7-3-2-6(4-9-7)8(10)11/h2-4H,5H2,1H3,(H,10,11)
- InChI Key: KIZUKEVTQKXYNM-UHFFFAOYSA-N
- SMILES: O(COC)C1C=CC(C(=O)O)=CN=1
Computed Properties
- Exact Mass: 183.05317
- Monoisotopic Mass: 183.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.6A^2
- XLogP3: 0.6
Experimental Properties
- PSA: 68.65
3-Pyridinecarboxylicacid,6-(methoxymethoxy)-(9CI) Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
657407-82-4 (3-Pyridinecarboxylicacid,6-(methoxymethoxy)-(9CI)) Related Products
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